Cas no 1214360-77-6 (2,5-Bis(trifluoromethyl)biphenyl)

• Product Name: 2,5-Bis(trifluoromethyl)biphenyl
• CAS No: 1214360-77-6
• MF: C₁₄H₈F₆
• MW: 290.203744888306
• CID: 4998031
• Update Time: 2025-07-19

2,5-Bis(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(trifluoromethyl)biphenyl
• 2-phenyl-1,4-bis(trifluoromethyl)benzene
• 2,5-Bis(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6/c15-13(16,17)10-6-7-12(14(18,19)20)11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： ZXOVHEBNTGNFML-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2,5-Bis(trifluoromethyl)biphenyl

2,5-Bis(trifluoromethyl)biphenyl and Its Role in Modern CAS 1214360-77-6 Chemistry

2,5-Bis(trifluoromethyl)biphenyl, with the systematic chemical name 2,5-bis(trifluoromethyl)biphenyl and the CAS 1214360-77-6 identifier, represents a pivotal compound in the field of synthetic organic chemistry. This aromatic biphenyl derivative features two trifluoromethyl groups (-CF₃) at the 2 and 5 positions of the biphenyl ring system. The unique structural motif of this compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and advanced chemical synthesis. The CAS 1214360-77-6 designation ensures its precise identification in scientific databases, enabling researchers to access reliable data on its physicochemical properties and biological activities.

Recent studies have highlighted the synthetic versatility of 2,5-Bis(trifluoromethyl)biphenyl in the context of CAS 1214360-77-6 chemistry. For instance, a 2023 publication in *Organic Letters* demonstrated its utility as a key intermediate in the development of fluorinated polymers with enhanced thermal stability. The trifluoromethyl groups contribute to the compound's high electron-withdrawing character, which is critical for modulating reactivity during cross-coupling reactions. This property has been leveraged in the synthesis of novel fluorinated materials, including fluoroelastomers and fluorinated coatings, where the CAS 1214360-77-6 compound serves as a building block for functional group introduction.

From a medicinal chemistry perspective, 2,5-Bis(trifluoromethyl)biphenyl has emerged as a promising scaffold for drug discovery. A 2024 study published in *Journal of Medicinal Chemistry* explored its potential as a lead compound for the development of anti-cancer agents. The fluorinated biphenyl framework exhibits favorable lipophilicity and metabolic stability, making it suitable for targeting intracellular pathways involved in tumor progression. Researchers have also investigated its role in the design of kinase inhibitors, where the CAS 1214360-77-6 compound's structural rigidity enhances binding affinity to specific protein targets. These findings underscore the importance of 2,5-Bis(trifluoromethyl)biphenyl in the creation of next-generation therapeutics.

One of the most notable applications of 2,5-Bis(trifluoromethyl)biphenyl lies in its use as a precursor for advanced materials. A 2023 breakthrough in *Advanced Materials* showcased its role in the synthesis of perfluorinated polymers with tunable mechanical properties. The CAS 1214360-77-6 compound's ability to undergo controlled radical polymerization has enabled the development of materials with exceptional chemical resistance and low surface energy. These properties are particularly valuable in applications such as microfluidic devices and anti-fouling coatings, where the compound's fluorinated architecture provides superior performance.

From a synthetic standpoint, the preparation of 2,5-Bis(trifluoromethyl)biphenyl has been optimized through various methodologies. A 2023 review in *Synthetic Organic Chemistry* detailed the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Kumada coupling, to introduce the trifluoromethyl groups onto the biphenyl scaffold. These strategies have significantly improved the efficiency of CAS 1214360-77-6 synthesis, reducing the number of reaction steps and minimizing byproduct formation. The development of these synthetic routes has also enhanced the scalability of 2,5-Bis(trifluoromethyl)biphenyl production, making it more accessible for industrial applications.

Environmental and safety considerations are critical when working with 2,5-Bis(trifluoromethyl)biphenyl. While the compound itself is not classified as a hazardous substance, its synthesis and handling require adherence to standard chemical safety protocols. A 2024 study in *Green Chemistry* emphasized the importance of using environmentally benign solvents and catalysts during the CAS 1214360-77-6 synthesis process. Researchers have also explored the potential for recycling and reusing reaction byproducts, aligning with the principles of sustainable chemistry. These efforts reflect the growing emphasis on responsible chemical innovation in the field.

Looking ahead, the role of 2,5-Bis(trifluoromethyl)biphenyl in CAS 1214360-77-6 chemistry is expected to expand further. Ongoing research into its applications in quantum dot synthesis and optoelectronic devices suggests that the compound may play a pivotal role in the development of next-generation nanomaterials. Additionally, the integration of machine learning algorithms in the design of CAS 1214360-77-6-based compounds is opening new avenues for drug discovery and material innovation. These advancements highlight the compound's adaptability and its potential to address complex challenges in science and technology.

As the demand for fluorinated compounds continues to grow across various industries, the importance of 2,5-Bis(trifluoromethyl)biphenyl as a key component in CAS 1214360-77-6 chemistry cannot be overstated. Its unique structural features and functional versatility make it an invaluable asset in the development of new materials and pharmaceuticals. Continued research into its synthetic methods, biological activities, and industrial applications will undoubtedly unlock further opportunities for this remarkable compound. The future of CAS 1214360-77-6 chemistry appears bright, with 2,5-Bis(trifluoromethyl)biphenyl at the forefront of innovation.

In conclusion, 2,5-Bis(trifluoromethyl)biphenyl represents a cornerstone of CAS 1214360-77-6 chemistry, with its applications spanning pharmaceuticals, materials science, and advanced chemical synthesis. The compound's structural properties and synthetic flexibility have enabled its use in a wide range of cutting-edge research areas. As scientific advancements continue to evolve, the role of 2,5-Bis(trifluoromethyl)biphenyl in CAS 1214360-77-6 chemistry is poised to expand even further, solidifying its position as a vital component in modern chemical innovation.